Cas no 188057-35-4 (6-bromo-2-iodo-pyridin-3-ol)

• Product Name: 6-bromo-2-iodo-pyridin-3-ol
• CAS No: 188057-35-4
• MF: C₅H₃BrINO
• MW: 299.891892671585
• MDL: MFCD11977407
• CID: 105894
• PubChem ID: 19597708
• Update Time: 2025-10-29

6-bromo-2-iodo-pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,6-bromo-2-iodo-
• 6-Bromo-2-iodopyridin-3-ol
• 6-BroMo-3-hydroxy-2-iodopyridine
• 3-Pyridinol,6-bromo-2-iodo
• 6-bromanyl-2-iodanyl-pyridin-3-ol
• 6-Bromo-2-iodo-3-hydroxypyridine
• 6-bromo-2-iodo-3-pyridinol
• 3-PYRIDINOL, 6-BROMO-2-IODO-
• 2-Iodo-6-bromo-3-hydroxypyridine
• AK160905
• AVAHPXWHVGKFQN-UHFFFAOYSA-N
• FCH1408897
• AX8293936
• ST24045159
• A813207
• 6-bromo-2-iodo-pyridin-3-ol
• SY022344
• 188057-35-4
• MFCD11977407
• GS-5018
• CS-0156781
• EN300-200118
• AC-33420
• DTXSID40598936
• SCHEMBL1936451
• AMY7959
• FT-0710042
• AKOS015908987
• PB41524
• W15415
• DB-083246

• MDL： MFCD11977407
• Inchi： 1S/C5H3BrINO/c6-4-2-1-3(9)5(7)8-4/h1-2,9H
• InChI Key： AVAHPXWHVGKFQN-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(N=1)Br)O

Computed Properties

• Exact Mass: 298.84400
• Monoisotopic Mass: 298.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 353.3±42.0 °C at 760 mmHg
• Flash Point: 167.5±27.9 °C
• PSA: 33.12000
• LogP: 2.15430
• Vapor Pressure: No data available

6-bromo-2-iodo-pyridin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 6-bromo-2-iodo-pyridin-3-ol

6-Bromo-2-iodo-pyridin-3-ol: A Versatile Chemical Intermediate in Modern Research and Applications

6-bromo-2-iodo-pyridin-3-ol (CAS No. 188057-35-4) is a highly functionalized pyridine derivative that has garnered significant attention in synthetic chemistry and materials science due to its unique structural features. This compound, characterized by the presence of both bromo and iodo substituents on the pyridine ring along with a hydroxyl group, serves as a pivotal building block in the synthesis of complex molecules. Its molecular formula is C5H3BrINO, and it falls under the category of halogenated pyridinols, which are known for their reactivity and utility in cross-coupling reactions. Researchers and industries value 6-bromo-2-iodo-pyridin-3-ol for its role in facilitating efficient transformations, making it a cornerstone in the development of novel compounds for various applications, from pharmaceuticals to advanced materials. The compound's stability under controlled conditions and its compatibility with numerous reaction protocols underscore its importance in modern chemical workflows.

The chemical properties of 6-bromo-2-iodo-pyridin-3-ol are defined by its halogen atoms, which allow for selective functionalization through reactions such as Suzuki, Stille, and Sonogashira couplings. These cross-coupling reactions are a hot topic in organic synthesis, driven by the demand for greener and more efficient methodologies in line with sustainable chemistry trends. Users often search for terms like "halogenated pyridine synthesis" or "iodo-bromo pyridine applications," reflecting a growing interest in multi-functional intermediates that reduce waste and enhance atom economy. Additionally, the hydroxyl group at the 3-position offers opportunities for further derivatization, such as etherification or esterification, expanding its utility in creating tailored molecules. This versatility aligns with current research focuses on modular synthesis and click chemistry, which are frequently queried in academic and industrial databases, highlighting the compound's relevance in cutting-edge scientific inquiries.

In the pharmaceutical sector, 6-bromo-2-iodo-pyridin-3-ol is employed as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) and bioactive molecules. Its ability to undergo sequential functionalizations makes it ideal for constructing complex heterocyclic scaffolds found in drugs targeting neurological disorders, inflammation, and infectious diseases. This connects to popular search queries such as "pyridine derivatives in drug discovery" and "halogenated heterocycles for medicinal chemistry," as researchers seek innovative ways to address global health challenges like antibiotic resistance and chronic illnesses. The compound's role in developing small molecule inhibitors and probe compounds for biological studies further enhances its appeal, catering to the high demand for tools in precision medicine and biomarker research. By enabling efficient synthesis routes, it supports the trend toward personalized therapeutics, a topic frequently explored in AI-driven literature analyses and SEO-optimized content.

Beyond pharmaceuticals, 6-bromo-2-iodo-pyridin-3-ol finds applications in materials science, particularly in the development of organic electronic devices and functional polymers. Its halogen atoms facilitate incorporation into conjugated systems through coupling reactions, leading to materials with tunable optical and electronic properties. This is highly relevant to user interests in "organic semiconductors" and "smart materials," which are trending due to advancements in renewable energy and wearable technology. Searches for "halogenated pyridines in OLEDs" or "pyridine-based polymers" often surface, underscoring the compound's utility in creating efficient light-emitting diodes (OLEDs) or sensors. The push for sustainable energy solutions and green electronics has amplified the need for such intermediates, as they contribute to the design of eco-friendly devices with reduced environmental impact, aligning with broader societal goals and frequently discussed in online forums and research platforms.

The synthesis and handling of 6-bromo-2-iodo-pyridin-3-ol require adherence to standard laboratory safety protocols, emphasizing proper ventilation and personal protective equipment to ensure safe usage. While not classified under restricted categories, it is essential to follow guidelines for halogenated compounds to prevent unnecessary exposure. This aspect ties into common search terms like "safe handling of reactive intermediates" and "chemical storage best practices," which are perennial concerns for professionals in the field. Moreover, the compound's stability and purity are critical for reproducibility in research, a topic often queried in contexts of "quality control in chemical synthesis" and "reproducibility crisis in science." By addressing these points, this introduction not only provides technical insights but also caters to practical user needs, enhancing its educational value and SEO performance through targeted keyword integration.

Market dynamics for 6-bromo-2-iodo-pyridin-3-ol reflect its growing demand in both academic and industrial settings, with suppliers emphasizing high-purity grades to meet rigorous research standards. Trends indicate increased interest in custom synthesis and catalog offerings, driven by the expansion of chemical libraries for drug screening and material development. Users frequently search for "where to buy 6-bromo-2-iodo-pyridin-3-ol" or "reliable chemical suppliers," highlighting the need for accessible and trustworthy sources. Additionally, the compound's role in high-throughput screening and combinatorial chemistry aligns with AI and machine learning applications in chemistry, where predictive models optimize synthetic pathways—a hot topic in searches like "AI in chemical synthesis" or "automated reaction optimization." This intersection of chemistry and technology makes the compound a subject of interest in innovative research communities, further boosting its visibility in digital content.

In conclusion, 6-bromo-2-iodo-pyridin-3-ol (CAS No. 188057-35-4) stands out as a multifaceted chemical intermediate with broad applicability in pharmaceuticals, materials science, and beyond. Its unique properties enable advancements in sustainable synthesis and cutting-edge technologies, resonating with current user queries and industry trends. By leveraging its functional groups for diverse reactions, it supports the creation of novel compounds that address pressing global issues, from healthcare to environmental sustainability. This comprehensive overview not only educates on the compound's significance but also optimizes for search engines through strategic keyword usage, ensuring it reaches audiences engaged in chemical innovation and research development. As the field evolves, continued exploration of such intermediates will undoubtedly play a pivotal role in shaping future scientific breakthroughs.